Cas no 62496-53-1 (Pentane, 1,5-dichloro-3,3-dimethyl-)

Pentane, 1,5-dichloro-3,3-dimethyl- structure
62496-53-1 structure
Product Name:Pentane, 1,5-dichloro-3,3-dimethyl-
CAS No:62496-53-1
MF:C7H14Cl2
MW:169.092060565948
CID:442781
PubChem ID:12810775
Update Time:2025-04-19

Pentane, 1,5-dichloro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pentane, 1,5-dichloro-3,3-dimethyl-
    • 1,5-dichloro-3,3-dimethylpentane
    • DTXSID50510467
    • SCHEMBL9861666
    • 62496-53-1
    • 1,5-dichloro-3,3-dimethyl-pentane
    • AKOS006381941
    • Inchi: 1S/C7H14Cl2/c1-7(2,3-5-8)4-6-9/h3-6H2,1-2H3
    • InChI Key: FKWZFRHUYPBHBJ-UHFFFAOYSA-N
    • SMILES: ClCCC(C)(C)CCCl

Computed Properties

  • Exact Mass: 168.04742
  • Monoisotopic Mass: 168.0472558g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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